4-Amino-3-cyclopropylbenzonitrile

• IUPAC Name: 4-amino-3-cyclopropylbenzonitrile
• InChI: InChI=1S/C10H10N2/c11-6-7-1-4-10(12)9(5-7)8-2-3-8/h1,4-5,8H,2-3,12H2
• InChI Key: ODVFCHGIUDBMQB-UHFFFAOYSA-N
• Canonical SMILES: C1CC1C2=C(C=CC(=C2)C#N)N
• Molecular Formula: C10H10N2
• Molecular Weight: 158.20 g/mol
• CAS RN: 787528-17-0

Description

4-Amino-3-cyclopropylbenzonitrile is a chemical compound with the formula C10H10N2 and a molecular weight of 158.20 g/mol.

Molecular Structure Analysis

The InChI code for 4-Amino-3-cyclopropylbenzonitrile is 1S/C10H10N2/c11-6-7-1-4-10(12)9(5-7)8-2-3-8/h1,4-5,8H,2-3,12H2. This indicates the presence of a cyclopropyl group attached to the benzene ring at the 3rd position and an amino group at the 4th position.

Physical And Chemical Properties Analysis

4-Amino-3-cyclopropylbenzonitrile is a liquid at room temperature. More detailed physical and chemical properties are not available in the search results.

Scientific Research Applications

Antiviral Research

4-Amino-3-nitrobenzonitrile, a molecule structurally related to 4-Amino-3-cyclopropylbenzonitrile, has been studied for its potential in disrupting DNA/RNA helix formation, making it a candidate for antiviral prodrugs. Its base pairs with nucleobases like uracil, thymine, and cytosine were optimized and compared to natural Watson-Crick pairs. This research indicates the potential of 4-Amino-3-cyclopropylbenzonitrile in developing new antiviral therapies (Palafox et al., 2022).

Molecular Structure and Spectroscopy

The molecular structure and crystal packing of 4-aminobenzonitriles have been extensively studied, providing insights into the properties of 4-Amino-3-cyclopropylbenzonitrile. These studies focus on the structural characteristics and the behavior of molecules in various conditions, which are crucial for understanding their interactions in biological systems (Heine et al., 1994).

Cancer Research

Compounds similar to 4-Amino-3-cyclopropylbenzonitrile, like 4-aminobenzonitrile, have shown strong activity against colorectal and triple-negative breast cancer cells. This indicates the potential of 4-Amino-3-cyclopropylbenzonitrile in oncological research and its possible use in developing new cancer therapies (Pilon et al., 2020).

Excited State Dynamics in Chemistry

The electronic and infrared spectra of 4-aminobenzonitrile derivatives have been studied, revealing insights into their excited-state dynamics. This research helps in understanding the photochemical properties of similar compounds, including 4-Amino-3-cyclopropylbenzonitrile, which could be relevant in fields like photodynamic therapy (Sakota et al., 2001).

Safety and Hazards

The safety data sheet for 4-Amino-3-cyclopropylbenzonitrile indicates that it has the following hazard statements: H302, H312, H315, H318, H332, H335. This suggests that it may be harmful if swallowed, in contact with skin, or if inhaled, and it may cause eye irritation.

Relevant Papers The search results did not yield any specific papers related to 4-Amino-3-cyclopropylbenzonitrile.

Synthesis routes and methods

Procedure details

Palladium (II) acetate (798 mg, 3.55 mmol) was added to a stirred mixture of 4-amino-3-iodobenzonitrile (5.08 g, 20.8 mmol), cyclopropyl boronic acid (2.69 g, 31.3 mmol), potassium phosphate (22.9 g, 108 mmol) and tricyclohexylphosphine (1.17 g, 4.17 mmol) in toluene (40 mL)/water (2 mL). The reaction mixture was degassed and heated to 100° C. for 3 h. After cooling to rt, the reaction mixture was poured into water and extracted with EtOAc. The combined organics were washed with brine, dried (Na2SO4) and concentrated in vacuo. The crude residue was purified by column chromatography on silica gel (gradient elution; 0-20% EtOAc/hexanes as eluent) to afford the title compound i-4-a. m/z (ES) 159 (MH)+